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Compound of Interest

Compound Name: Methanetriol

CAS No.: 463-78-5

Cat. No.: B8790229

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methanetriol (CH(OH)₃), also known as orthoformic acid, is a highly reactive and unstable

molecule that has long been a subject of theoretical interest and experimental challenge.[1][2]

Its recent synthesis and detection have opened new avenues for research, particularly in

atmospheric chemistry and as a transient intermediate.[1][2][3] However, its inherent instability

presents significant hurdles for researchers. This technical support center provides

troubleshooting guides and frequently asked questions (FAQs) to address the specific issues

encountered during experiments involving methanetriol.

Frequently Asked Questions (FAQs)
Q1: Why is methanetriol so difficult to study?

A1: Methanetriol is challenging to study due to its violation of the Erlenmeyer rule, which

states that organic compounds with multiple hydroxyl groups on a single carbon atom are

generally unstable.[1][3] It has a strong tendency to dehydrate and decompose into formic acid
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and water.[2] Its isolation and characterization require specialized techniques under cryogenic

conditions to prevent its rapid degradation.[1][3]

Q2: What are the primary decomposition pathways of methanetriol that I need to control for?

A2: The primary decomposition pathway is a unimolecular dehydration to form carboxylic acid.

This process can be catalyzed by acids or bases.[1] Therefore, maintaining a neutral,

anhydrous, and low-temperature environment is critical to minimize decomposition.

Q3: What are the key safety considerations when working with the precursors and synthesis

method for methanetriol?

A3: The synthesis of methanetriol involves energetic irradiation of low-temperature mixed ices

of methanol (CH₃OH) and molecular oxygen (O₂).[1][2][3] Key safety considerations include

handling cryogenic liquids, working with a vacuum system, and being aware of the potential for

ozone formation from the irradiation of oxygen. All procedures should be conducted in a well-

ventilated area with appropriate personal protective equipment.

Troubleshooting Guides
This section addresses specific problems that may arise during the synthesis and detection of

methanetriol.
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Problem Encountered Potential Cause Suggested Solution

No or low yield of methanetriol

detected.

Incomplete reaction of

precursors (methanol and

oxygen).

- Increase the duration or

intensity of the energetic

irradiation. - Ensure an

appropriate ratio of methanol

to oxygen in the ice mixture.[1]

Decomposition of methanetriol

before detection.

- Maintain the cryogenic

temperature (e.g., 5 K)

throughout the experiment until

sublimation for detection.[3] -

Ensure a high-vacuum

environment to prevent

collisions with other molecules

that could induce

decomposition.

Insufficient sensitivity of

detection method.

- Utilize highly sensitive

techniques such as

photoionization reflectron time-

of-flight mass spectrometry

(Re-TOF-MS).[1][3] - Optimize

the photoionization energy to

selectively ionize methanetriol

without causing excessive

fragmentation.[1]

Ambiguous mass spectrometry

signal.

Presence of isomers with the

same mass-to-charge ratio.

- Methanetriol has isomers like

hydroxyperoxymethane

(CH₃OOOH) and

hydroxyperoxymethanol

(CH₂(OH)OOH).[1][2][3] - Use

isomer-selective

photoionization techniques and

compare fragmentation

patterns with theoretical

calculations to distinguish

between isomers.[1] - Employ
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isotopic substitution (e.g.,

using ¹⁸O₂) to confirm the

number of oxygen atoms

incorporated from O₂.[1]

Inability to reproduce a

previously successful

experiment.

Variations in experimental

conditions.

- Strictly control the

temperature of the ice mixture.

- Ensure the purity of the

precursor materials (methanol

and oxygen). - Verify the

energy and flux of the electron

source used for irradiation.[4]

Changes in the surface where

the ice is formed.

- Ensure the substrate for ice

deposition is clean and at the

correct temperature to promote

the desired ice morphology.

Experimental Protocols
Key Experiment: Synthesis and Detection of
Methanetriol
This protocol is based on the first successful synthesis of methanetriol.[1][2][3]

Objective: To synthesize and detect methanetriol in the gas phase.

Materials:

Methanol (CH₃OH)

Molecular Oxygen (O₂)

Cryogenic setup capable of reaching 5 K

High-vacuum chamber

Electron gun for energetic irradiation
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Vacuum ultraviolet (VUV) photoionization source

Reflectron time-of-flight mass spectrometer (Re-TOF-MS)

Methodology:

Ice Preparation: Prepare a mixed ice of methanol and molecular oxygen on a cold finger at 5

K within a high-vacuum chamber.

Irradiation: Subject the ice mixture to energetic electrons to simulate the effects of galactic

cosmic rays. This initiates the radical-radical recombination reactions that form

methanetriol.[1][3]

Sublimation: After irradiation, slowly warm the cold finger to sublimate the ice. The molecules

will be released into the gas phase.

Photoionization: Intersect the sublimated gas with a beam of VUV photons to ionize the

molecules. The photon energy should be carefully selected to allow for isomer-selective

ionization.[1]

Detection: Analyze the resulting ions using a Re-TOF-MS to identify methanetriol and its

isomers based on their mass-to-charge ratio and fragmentation patterns.[3]
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Caption: Workflow for the synthesis and detection of methanetriol.
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Caption: Troubleshooting logic for low methanetriol yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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